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Compound of Interest

Compound Name: N-Nitroso Epinephrine
CAS No.: 3006789-99-4
Cat. No.: B16341646
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Epinephrine is the N-nitroso derivative of epinephrine, a critical neurotransmitter
and hormone. Its presence in pharmaceutical products is a significant concern due to the
classification of many nitrosamines as probable human carcinogens. This document provides
detailed application notes and protocols for the use of the N-Nitroso Epinephrine reference
standard in analytical method development, quality control, and research applications. The U.S.
Food and Drug Administration (FDA) has set an acceptable intake (Al) limit for N-Nitroso
Epinephrine at 100 ng/day, underscoring the need for sensitive and accurate analytical
methods.[1]

Chemical Information:
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Parameter Value

(R)-N-(2-(3,4-dihydroxyphenyl)-2-hydroxyethyl)-
N-methylnitrous amide[1][2]

Chemical Name

Synonyms N-Nitroso Racepinephrine
Molecular Formula CoH12N204

Molecular Weight 212.2 g/mol [2]

CAS Number 3006789-99-4[1]

Analytical Applications

The N-Nitroso Epinephrine reference standard is primarily used for the development,
validation, and quality control of analytical methods to detect and quantify this impurity in
epinephrine-containing drug substances and products.[1][2][3]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Protocol

This protocol provides a general framework for the analysis of N-Nitroso Epinephrine by LC-
MS/MS. Method optimization and validation are required for specific matrices.

2.1.1. Sample Preparation:

o Drug Substance: Accurately weigh approximately 50 mg of the epinephrine drug substance
into a suitable volumetric flask. Dissolve and dilute to volume with an appropriate solvent
(e.g., methanol or a mixture of methanol and water).

e Drug Product (e.g., Injection): Dilute the drug product with a suitable solvent to achieve a
theoretical concentration of N-Nitroso Epinephrine within the calibration range.

« Filtration: Filter the prepared sample solution through a 0.22 um syringe filter before
injection.

2.1.2. Chromatographic Conditions (Suggested Starting Point):

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://veeprho.com/impurities/n-nitroso-epinephrine/
https://www.cleanchemlab.com/product-details/N-Nitroso-Epinephrine
https://www.cleanchemlab.com/product-details/N-Nitroso-Epinephrine
https://veeprho.com/impurities/n-nitroso-epinephrine/
https://www.benchchem.com/product/b16341646/docs?utm_src=pdf-body#application-notes-and-protocols-n-nitroso-epinephrine-reference-standard
https://veeprho.com/impurities/n-nitroso-epinephrine/
https://www.cleanchemlab.com/product-details/N-Nitroso-Epinephrine
https://www.synzeal.com/en/n-nitroso-epinephrine
https://www.benchchem.com/product/b16341646/docs?utm_src=pdf-body#application-notes-and-protocols-n-nitroso-epinephrine-reference-standard
https://www.benchchem.com/product/b16341646/docs?utm_src=pdf-body#application-notes-and-protocols-n-nitroso-epinephrine-reference-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16341646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter

Recommended Condition

Column

C18 reverse-phase column (e.g., 2.1 x 100 mm,
1.8 um)

Mobile Phase A

0.1% Formic acid in Water

Mobile Phase B

0.1% Formic acid in Methanol

Start with 5% B, ramp to 95% B over 10

Gradient minutes, hold for 2 minutes, then return to initial
conditions and equilibrate.

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 5puL

2.1.3. Mass Spectrometry Conditions (Suggested Starting Point):

Parameter

Recommended Condition

lonization Mode

Positive Electrospray lonization (ESI+)

Multiple Reaction Monitoring (MRM) Transitions

To be determined by infusing a standard
solution of N-Nitroso Epinephrine. A probable
precursor ion would be the protonated molecule
[M+H]*. Product ions would result from

fragmentation of the precursor.

Dwell Time

100 ms

Collision Energy

To be optimized for each transition.

Source Temperature

500 °C

2.1.4. Quantitative Data (Hypothetical Example for Method Performance):

The following table presents hypothetical performance data for a validated LC-MS/MS method

for N-Nitroso Epinephrine. Actual values must be determined experimentally.
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Parameter Expected Value
Retention Time ~ 5.2 min
Precursor lon (m/z) 213.1

Product lon 1 (m/z)

166.1 (Loss of NO and CHs)

Product lon 2 (m/z)

107.1 (Further fragmentation)

Limit of Detection (LOD) 0.05 ng/mL
Limit of Quantification (LOQ) 0.15 ng/mL
Linearity (r?) > 0.995
Recovery 90-110%
Precision (%RSD) <15%

Experimental Workflows

Method Development and Validation Workflow
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Method Development

Select Analytical Technique (LC-MS/MS)

:

Optimize Chromatographic Conditions

'

Optimize MS Parameters (MRM Transitions)

Proceed to Validation

Method Validation (ICH Q2(R1))

Specificity

:

Linearity & Range

:

Accuracy & Precision

:

LOD & LOQ

'

Robustness

l

System Suitability
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Caption: Workflow for analytical method development and validation.
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Sample Analysis Workflow

Receive Sample (API or Drug Product)

:

Prepare Sample and Standards

:

Set up LC-MS/MS Instrument

:

Acquire Data

:

Process Data and Quantify N-Nitroso Epinephrine

:

Report Results

Click to download full resolution via product page

Caption: General workflow for the analysis of N-Nitroso Epinephrine in a sample.

Signaling Pathway Considerations

Epinephrine primarily acts through adrenergic receptors (a and 3), which are G-protein coupled
receptors (GPCRs). The activation of these receptors modulates the activity of adenylyl
cyclase, leading to changes in intracellular cyclic AMP (CAMP) levels. The introduction of a
nitroso group may alter the interaction of epinephrine with its receptors and subsequently affect
downstream signaling.
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Hypothetical Effect of N-Nitroso Epinephrine on
Adrenergic Signaling

The N-nitroso group is an electron-withdrawing group, which could potentially reduce the
binding affinity of the molecule to adrenergic receptors due to altered electronic and steric
properties of the amine group, which is crucial for receptor interaction. Furthermore, the nitroso
moiety can release nitric oxide (NO), which has its own signaling pathway involving soluble
guanylate cyclase (sGC) and cyclic GMP (cGMP). This could lead to a complex interplay
between the adrenergic and NO signaling pathways.
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Potential N-Nitroso Epinephrine Effects
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Caption: Potential impact of N-Nitroso Epinephrine on adrenergic signaling.
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Stability and Storage

Reference standards of N-Nitroso Epinephrine should be stored under controlled conditions
to ensure their stability and integrity.

Recommended Storage Conditions:

Parameter Recommendation
Temperature -20°C for long-term storage.
Light Protect from light.

Store in a well-sealed container under an inert
Atmosphere _ _ _
atmosphere (e.g., argon or nitrogen) if possible.

Stability of Solutions:

Solutions of N-Nitroso Epinephrine prepared for analysis should be used as fresh as possible.
If storage is necessary, they should be kept at 2-8°C and protected from light. A stability study
should be performed to determine the acceptable storage duration for a specific solvent and
concentration.

Safety Precautions

N-Nitroso compounds are potentially carcinogenic and should be handled with appropriate
safety precautions.

o Personal Protective Equipment (PPE): Wear gloves, a lab coat, and safety glasses when
handling the reference standard and its solutions.

» Handling: Handle in a well-ventilated area, preferably in a fume hood.

» Disposal: Dispose of waste according to institutional and local regulations for hazardous
materials.

Disclaimer: This document provides general guidance and protocols. All experimental
procedures should be performed by qualified personnel in a suitably equipped laboratory. It is
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the user's responsibility to validate all methods for their specific application and to ensure
compliance with all applicable safety and regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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